Cas no 126536-02-5 (tert-butyl N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate)

• Product Name: tert-butyl N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate
• CAS No: 126536-02-5
• MF: C₈H₁₄F₃NO₃
• MW: 229.196873188019
• CID: 2661954
• PubChem ID: 14377427
• Update Time: 2024-11-02

tert-butyl N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL [2,2,2-TRIFLUORO-1-(HYDROXYMETHYL)ETHYL]CARBAMATE
• tert-butyl N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate
• tert-Butyl (1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate
• RTJICTSWXPIQIQ-UHFFFAOYSA-N
• AB60230
• TERT-BUTYL 1,1,1-TRIFLUORO-3-HYDROXYPROPAN-2-YLCARBAMATE
• rac-tert-butyl (1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate
• 126536-02-5
• t-Butyl [2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate
• AB77364
• EN300-129436
• tert-butyl N-[(1S)-2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate
• CS-0127843
• DTXSID00559568
• AT24681
• 2-BOC-AMINO-3,3,3-TRIFLUOROPROPAN-1-OL
• SCHEMBL1692753
• 1-(Boc-amino)-2,2,2-trifluoro-1-(hydroxymethyl)ethane
• MFCD10697681
• AB77361

• Inchi： 1S/C8H14F3NO3/c1-7(2,3)15-6(14)12-5(4-13)8(9,10)11/h5,13H,4H2,1-3H3,(H,12,14)
• InChI Key： RTJICTSWXPIQIQ-UHFFFAOYSA-N
• SMILES： FC(C(CO)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 229.09257779g/mol
• Monoisotopic Mass: 229.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1.4